3-[3-(pyridin-2-yl)pyrrolidin-1-yl]-1??,2-benzothiazole-1,1-dione

• IUPAC Name: 3-(3-pyridin-2-ylpyrrolidin-1-yl)-1,2-benzothiazole 1,1-dioxide
• InChI: InChI=1S/C16H15N3O2S/c20-22(21)15-7-2-1-5-13(15)16(18-22)19-10-8-12(11-19)14-6-3-4-9-17-14/h1-7,9,12H,8,10-11H2
• InChI Key: LDLXGAKLOWELLO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=CC=CC=N2)C3=NS(=O)(=O)C4=CC=CC=C43
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol
• CAS No.: 2549036-53-3

Description

The compound is a complex organic molecule that contains a pyrrolidine ring and a benzothiazole ring. Pyrrolidine is a five-membered ring with one nitrogen atom, and it’s a common structure in many biologically active compounds. Benzothiazole is a heterocyclic compound consisting of fused benzene and thiazole rings. It’s often used in drug discovery due to its diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3 hybridization.

Chemical Reactions Analysis

Again, while specific reactions involving “3-[3-(pyridin-2-yl)pyrrolidin-1-yl]-1??,2-benzothiazole-1,1-dione” are not available, similar compounds often undergo reactions involving the functional groups present in the molecule. For example, pyrrolidine derivatives can undergo various reactions, including ring construction from different cyclic or acyclic precursors.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyrrolidine ring could influence its solubility, stability, and reactivity.

Scientific Research Applications

3-P2P-BTD has been studied for its potential applications in medicinal chemistry, organic chemistry, and biochemistry. In medicinal chemistry, 3-P2P-BTD has been studied for its potential as an antiviral agent, antifungal agent, and anti-inflammatory agent. In organic chemistry, 3-P2P-BTD has been studied for its ability to act as a catalyst in various reactions. In biochemistry, 3-P2P-BTD has been studied for its potential as a therapeutic agent for various diseases and conditions.

Mechanism of Action

The exact mechanism of action of 3-P2P-BTD is not yet fully understood. However, it is believed that 3-P2P-BTD acts as an inhibitor of various enzymes and proteins, which can lead to the inhibition of various biological processes. For example, 3-P2P-BTD has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
3-P2P-BTD has been shown to possess a variety of biochemical and physiological effects. In vitro studies have shown that 3-P2P-BTD can inhibit the growth of various cancer cell lines as well as induce apoptosis in certain cancer cell lines. It has also been shown to possess anti-inflammatory, anti-oxidant, and anti-microbial properties. In vivo studies have demonstrated that 3-P2P-BTD can reduce the inflammation associated with various diseases and conditions.

Advantages and Limitations for Lab Experiments

3-P2P-BTD has several advantages for laboratory experiments. It is easy to synthesize in the laboratory, has a wide range of potential applications, and has been shown to possess a variety of biochemical and physiological effects. However, there are also some limitations to consider when using 3-P2P-BTD in laboratory experiments. For example, it can be toxic in high doses and may not be suitable for long-term use in humans.

Future Directions

The potential applications of 3-P2P-BTD are still being explored. Some potential future directions for research include the development of new synthesis methods, the exploration of its potential as a therapeutic agent for various diseases and conditions, the investigation of its mechanism of action, and the development of new analytical methods for its detection and quantification. Additionally, further research is needed to determine the long-term safety and efficacy of 3-P2P-BTD.

Synthesis Methods

3-P2P-BTD can be synthesized using a variety of methods. The most common method is the condensation reaction between 2-pyridylpyrrolidine and 2-benzothiazole-1,1-dione in the presence of a base. This reaction is carried out at room temperature and yields 3-P2P-BTD in high yields. Other methods of synthesis include the use of a palladium-catalyzed reaction and a microwave-assisted reaction.